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Compound of Interest

Compound Name: 2-iodo-N-(1-phenylethyl)acetamide

Cat. No.: B12021906

Get Quote

Executive Summary
2-iodo-N-(1-phenylethyl)acetamide is a covalent modifier belonging to the

-haloacetamide class.[1] Unlike the generic reagent iodoacetamide (IAA), which is used for
non-specific cysteine capping, this compound incorporates a hydrophobic, chiral 1-phenylethyl
moiety.[1][2] This structural feature transforms it from a generic reagent into a ligand-directed
covalent probe.[1][2]

Its primary mechanism of action is the irreversible alkylation of nucleophilic cysteine residues

via an

reaction.[1][2] It is utilized to interrogate the "ligandability" of hydrophobic pockets adjacent to
catalytic cysteines (e.g., in cysteine proteases, deubiquitinases, or kinases) and to study
stereoselective covalent binding kinetics.[2]
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Feature Specification

Warhead -Iodoacetamide (Electrophile)

Mechanism
Nucleophilic Substitution (

)

Primary Target
Cysteine Thiolates (

)

Selectivity Factors Hydrophobic exclusion, Steric fit (Chirality), pH

Key Application
Covalent Fragment Screening, Site-Specific

Labeling

Chemical Basis of Reactivity[2]
The Electrophilic Warhead
The core reactivity stems from the carbon-iodine bond adjacent to the carbonyl group.[1][2] The

iodine atom is an excellent leaving group due to its large atomic radius and weak C-I bond

strength (

), making the

-carbon highly electrophilic.[1][2]

The Mechanism
The reaction follows second-order kinetics, dependent on the concentration of both the protein

target (specifically the deprotonated thiolate) and the probe.[2]

Thiol Deprotonation: The cysteine sulfhydryl (

, pKa

8.[1][2]3) must deprotonate to the thiolate anion (

).[1][2] The local protein environment often lowers this pKa (to
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3–6), enhancing nucleophilicity at physiological pH.[1][2]

Nucleophilic Attack: The thiolate attacks the

-carbon of the acetamide.[1][2]

Transition State: A pentacoordinate transition state forms where the C-S bond forms as the

C-I bond breaks.[1][2]

Irreversible Modification: The iodide ion (

) departs, resulting in a stable thioether adduct.[1][2]

Structural Influence of the N-(1-phenylethyl) Group
The N-substituent dictates the kinetic selectivity of the probe:

Hydrophobic Effect: The phenyl ring drives the molecule into hydrophobic pockets (e.g., the

S1 or S1' specificity pockets of proteases), increasing the local concentration of the probe

near the target cysteine (

).[2]

Stereochemistry: The 1-phenylethyl group possesses a chiral center.[1][2] Enzymes are

chiral environments; therefore, the

- and

-enantiomers of this probe will exhibit distinct inactivation rates (

), allowing researchers to map the stereochemical constraints of an active site.[1][2]

Visualization: Mechanism of Action[2][3]
The following diagram illustrates the kinetic pathway from reversible binding (driven by the

phenylethyl group) to irreversible alkylation.
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Caption: Kinetic pathway of cysteine alkylation. The phenylethyl group facilitates the initial non-

covalent complex (E[2]·I), accelerating the subsequent covalent step.[2]

Experimental Protocols
Kinetic Inactivation Assay ( )
To quantify the potency of the probe against a specific enzyme (e.g., Papain, Cathepsin, or a

viral protease).[2]

Materials:

Target Enzyme (10 nM final concentration)

Chromogenic/Fluorogenic Substrate (at

)[1][2]

2-iodo-N-(1-phenylethyl)acetamide (Concentration series: 0.1

M – 100

M)[1][2]

Buffer: 50 mM HEPES pH 7.4, 1 mM EDTA (Avoid DTT/Mercaptoethanol as they will quench

the probe).[1][2]

Protocol:

Preparation: Prepare a 100x stock of the probe in DMSO.
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Incubation: Mix Enzyme and Probe in buffer. Incubate for varying time points (

min).

Dilution: Aliquot the reaction mixture into a solution containing the Substrate (excess volume

to dilute the probe and stop further alkylation relative to substrate turnover).

Measurement: Monitor product formation (RFU/Absorbance) continuously.

Analysis: Plot the residual enzymatic activity (

) vs. time to obtain

.

Derivation: Plot

vs. [Probe] to determine

(max inactivation rate) and

(binding affinity).

Mass Spectrometry Peptide Mapping
To verify the site of modification and assess specificity.[1][2]

Protocol:

Labeling: Incubate protein (10

g) with probe (10-fold molar excess) for 30 mins at RT.

Quenching: Add DTT (50 mM) to consume unreacted probe.

Digestion: Denature (Urea), Reduce (DTT), Alkylate (use generic Iodoacetamide-D3 or NEM

to cap unmodified cysteines), and digest with Trypsin.[1][2]

LC-MS/MS: Analyze peptides.
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Data Search: Set "Carbamidomethyl" (generic IAA) as a variable mod (+57.02 Da).[1][2] Set

"Phenylethyl-acetamido" as a dynamic modification.

Mass Shift Calculation:

Probe Formula:

Loss of Iodine (-I) + Addition to Sulfur:[1]

Added Mass:

(Fragment) -

(from Cys) +

(net addition is

)[1][2]

Exact Mass Shift: +162.09 Da.[1][2]

Applications & Case Studies
Covalent Fragment Screening
In drug discovery, this molecule serves as a "fragment" to test if a target protein has a

druggable cysteine.[1][2]

Hit: If 2-iodo-N-(1-phenylethyl)acetamide inhibits the target significantly better than generic

iodoacetamide, it implies the target has a hydrophobic pocket near the cysteine that

accommodates the phenylethyl group.[1]

Expansion: The hit is then optimized by modifying the phenyl ring (adding chloro/fluoro

groups) to improve

.[1][2]

Stereochemical Probing
Because the 1-phenylethyl group is chiral, researchers synthesize both
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and

isomers.[1][2]

Case Study Logic: If the

-isomer is 50x more potent than the

-isomer, the enzyme active site has strict stereochemical requirements.[1][2] This data is
critical for designing high-affinity inhibitors.[1][2]

Safety & Handling
Hazard: Potent alkylating agent.[1][2][3] Causes skin sensitization and irreversible eye

damage.[1][2]

Inactivation: Quench spills with an excess of aqueous sodium thiosulfate or

mercaptoethanol.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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